Cas no 111843-76-6 (1-(2,4-dinitrophenyl)ethanol)

• Product Name: 1-(2,4-dinitrophenyl)ethanol
• CAS No: 111843-76-6
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 2607401
• PubChem ID: 71335778
• Update Time: 2025-04-21

1-(2,4-dinitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)ethanol
• 1-(2,4-Dinitrophenyl)ethan-1-ol
• 2,4-dinitrophenylethanol
• 111843-76-6
• PALLVUYKZXLJRM-UHFFFAOYSA-N
• SCHEMBL2123108
• DTXSID20763685

• Inchi： 1S/C8H8N2O5/c1-5(11)7-3-2-6(9(12)13)4-8(7)10(14)15/h2-5,11H,1H3
• InChI Key： PALLVUYKZXLJRM-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04332136Da
• Monoisotopic Mass: 212.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų